Cas no 1868872-05-2 (2-(3Z)-2,2-dimethyloxolan-3-ylideneacetic acid)

• Product Name: 2-(3Z)-2,2-dimethyloxolan-3-ylideneacetic acid
• CAS No: 1868872-05-2
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 6101762
• PubChem ID: 165529746
• Update Time: 2025-10-31

2-(3Z)-2,2-dimethyloxolan-3-ylideneacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3Z)-2,2-dimethyloxolan-3-ylideneacetic acid
• EN300-1455203
• 1868872-05-2
• 2-[(3Z)-2,2-dimethyloxolan-3-ylidene]acetic acid

• Inchi： 1S/C8H12O3/c1-8(2)6(3-4-11-8)5-7(9)10/h5H,3-4H2,1-2H3,(H,9,10)/b6-5-
• InChI Key： JDTBYHHJZJYSDR-WAYWQWQTSA-N
• SMILES： O1CC/C(=C/C(=O)O)/C1(C)C

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3Z)-2,2-dimethyloxolan-3-ylideneacetic acid

Recent Advances in the Study of 2-(3Z)-2,2-dimethyloxolan-3-ylideneacetic acid (CAS: 1868872-05-2)

The compound 2-(3Z)-2,2-dimethyloxolan-3-ylideneacetic acid (CAS: 1868872-05-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxolane ring and conjugated double bond system, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activities, particularly in the context of anti-inflammatory and anticancer properties.

One of the key breakthroughs in the study of this compound is its role as a modulator of specific signaling pathways. Researchers have identified that 2-(3Z)-2,2-dimethyloxolan-3-ylideneacetic acid can interact with key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These interactions suggest its potential as a novel anti-inflammatory agent, with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting the proliferation of certain cancer cell lines. Mechanistic studies reveal that it induces apoptosis through the activation of intrinsic pathways, including the upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic factors. These findings position 2-(3Z)-2,2-dimethyloxolan-3-ylideneacetic acid as a candidate for further development in oncology therapeutics.

The synthesis of 2-(3Z)-2,2-dimethyloxolan-3-ylideneacetic acid has also seen advancements, with researchers developing more efficient and scalable methods. Recent publications highlight the use of catalytic asymmetric synthesis to produce enantiomerically pure forms of the compound, which is critical for its pharmacological evaluation. These synthetic improvements not only enhance the yield but also reduce the environmental impact of the production process.

Despite these promising developments, challenges remain in the clinical translation of 2-(3Z)-2,2-dimethyloxolan-3-ylideneacetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring formulation strategies, including nanoparticle-based delivery systems, to overcome these hurdles.

In conclusion, 2-(3Z)-2,2-dimethyloxolan-3-ylideneacetic acid represents a compelling area of research in chemical biology and drug development. Its dual anti-inflammatory and anticancer activities, coupled with advancements in synthetic methodologies, underscore its potential as a therapeutic agent. Future studies will likely focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models, paving the way for clinical trials.